Cas no 406162-21-8 (METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]-)

• Product Name: METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]-
• CAS No: 406162-21-8
• MF: C₂₃H₁₅Cl₂NO₂
• MW: 408.276704072952
• CID: 3468186
• PubChem ID: 21578663
• Update Time: 2025-05-25

METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- Chemical and Physical Properties

Names and Identifiers

• METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]-
• (4-chlorophenyl)[4-(3-chlorophenyl)-2-methoxy-6-quinolinyl]-methanone
• SCHEMBL5656596
• (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]METHANONE
• (4-Chlorophenyl)(4-(3-chlorophenyl)-2-methoxyquinolin-6-yl)methanone
• G75376
• KEVNHDMQTYJXPN-UHFFFAOYSA-N
• 406162-21-8

• Inchi： 1S/C23H15Cl2NO2/c1-28-22-13-19(15-3-2-4-18(25)11-15)20-12-16(7-10-21(20)26-22)23(27)14-5-8-17(24)9-6-14/h2-13H,1H3
• InChI Key： KEVNHDMQTYJXPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(N=C2C=CC(C(C3C=CC(=CC=3)Cl)=O)=CC=12)OC

Computed Properties

• Exact Mass: 407.0479841g/mol
• Monoisotopic Mass: 407.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 39.2Ų

Additional information on METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]-

Comprehensive Overview of METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- (CAS No. 406162-21-8)

METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- (CAS No. 406162-21-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique quinoline backbone and substituted phenyl groups, exhibits properties that make it a subject of interest for researchers exploring novel applications in drug development and advanced materials. The presence of chlorophenyl and methoxy functional groups contributes to its distinct chemical behavior, enabling interactions with biological targets or material matrices.

In recent years, the demand for quinoline derivatives has surged due to their versatility in pharmaceutical applications. METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- is no exception, as its structural features align with the growing trend of designing small-molecule inhibitors for therapeutic purposes. Researchers are particularly intrigued by its potential role in modulating specific enzymatic pathways, a topic frequently searched in academic and industrial circles. The compound's CAS No. 406162-21-8 serves as a critical identifier for scientists seeking to replicate studies or explore its properties further.

The synthesis and characterization of METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- involve advanced organic chemistry techniques, including cross-coupling reactions and spectroscopic analysis. These methods are often highlighted in user queries related to "organic synthesis optimization" or "quinoline derivative preparation." The compound's methoxy group introduces steric and electronic effects that influence its reactivity, making it a valuable case study for students and professionals alike. Additionally, its chlorophenyl substituents are frequently discussed in forums focusing on structure-activity relationships (SAR), a hot topic in drug discovery.

Beyond pharmaceuticals, METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- has potential applications in material science, particularly in the development of organic semiconductors or luminescent materials. This aligns with the increasing interest in sustainable and high-performance materials, a trend reflected in search engine data. The compound's quinoline core is known for its electron-transport properties, making it a candidate for optoelectronic devices, a keyword often associated with cutting-edge research.

Safety and handling of CAS No. 406162-21-8 are also topics of interest, with users frequently searching for "chemical stability" and "storage conditions" of similar compounds. While this compound is not classified as hazardous under standard guidelines, proper laboratory practices are essential to ensure safe usage. Its molecular weight and solubility profiles are often compared to other quinoline-based molecules, providing valuable insights for formulation scientists.

In conclusion, METHANONE, (4-CHLOROPHENYL)[4-(3-CHLOROPHENYL)-2-METHOXY-6-QUINOLINYL]- represents a compelling area of study for researchers across multiple disciplines. Its CAS No. 406162-21-8 serves as a gateway to a wealth of scientific literature, while its structural features continue to inspire innovations in both life sciences and advanced materials. As the scientific community delves deeper into its properties, this compound is poised to remain a focal point in discussions about molecular design and functional materials.